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Compound of Interest

Compound Name: 5-(Piperidin-1-yl)picolinonitrile

Cat. No.: B8579961

An In-depth Technical Guide to 5-(Piperidin-1-yl)picolinonitrile: Synthesis, Properties, and
Biological Context

Abstract

This technical guide provides a comprehensive overview of 5-(Piperidin-1-yl)picolinonitrile, a
heterocyclic compound of interest in medicinal chemistry. Due to the absence of a detailed
discovery record in peer-reviewed literature, this document outlines its likely synthetic origin,
physicochemical properties, and potential biological significance based on the activities of
structurally related molecules. This guide is intended for researchers, scientists, and
professionals in drug development, offering a foundational understanding of this compound.

Introduction and History

The precise historical account of the initial synthesis of 5-(Piperidin-1-yl)picolinonitrile is not
well-documented in publicly accessible scientific literature or patents. Its discovery is likely a
result of broader research programs in medicinal chemistry focused on the synthesis of novel
heterocyclic compounds for biological screening. The piperidine and pyridine scaffolds are
prevalent in a vast number of biologically active compounds and approved drugs, making their
combination a logical step in the exploration of new chemical entities.[1][2]

The synthesis of 5-(Piperidin-1-yl)picolinonitrile would logically proceed through the
nucleophilic aromatic substitution of a 5-halopicolinonitrile with piperidine. This type of reaction
is a fundamental and widely used method in organic synthesis for the formation of carbon-
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nitrogen bonds on aromatic rings, particularly in the synthesis of pharmaceutical intermediates.
[3][4][5] The availability of precursors like 5-bromopicolinonitrile makes this a straightforward
and high-yielding synthetic route.

While a specific "discovery"” paper is elusive, the existence of 5-(Piperidin-1-yl)picolinonitrile
is confirmed by its entry in chemical databases. Its history is therefore intertwined with the
systematic exploration of chemical space around the picolinonitrile core for potential
applications in drug discovery.

Physicochemical Properties

Quantitative experimental data for 5-(Piperidin-1-yl)picolinonitrile is not extensively reported.
The following table summarizes estimated and known properties of the compound and its key
starting materials.

5-
5-(Piperidin-1- L . L

Property L L Bromopicolinonitril  Piperidine
yl)picolinonitrile

e

Molecular Formula Ci1Hi3Ns3 CsHsBrN:2 CsH1iN

Molecular Weight (
187.24 (Calculated) 183.01 85.15

g/mol)
Likely a solid at room . o

Appearance Yellow solid Clear, colorless liquid
temperature

Boiling Point (°C) Not available Not available 106 °C

Melting Point (°C) Not available Not available -9°C
Expected to be Soluble in ethyl

Solubility soluble in organic acetate, petroleum Miscible with water
solvents ether

CAS Number 1177435-08-4 97483-77-7 110-89-4

Experimental Protocols
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The synthesis of 5-(Piperidin-1-yl)picolinonitrile is most plausibly achieved via a nucleophilic
aromatic substitution reaction. Below is a detailed, representative protocol based on
established methodologies for similar transformations.

Synthesis of 5-(Piperidin-1-yl)picolinonitrile

Reaction Principle: This synthesis involves the displacement of a halide (in this case, bromide)
from the 5-position of the pyridine ring by the secondary amine, piperidine. The reaction is
typically facilitated by a base and heat.

Reactants:

5-Bromopicolinonitrile

Piperidine

A suitable base (e.g., Potassium Carbonate, Triethylamine)

A suitable solvent (e.g., Dimethylformamide (DMF), Acetonitrile, or neat piperidine)
Procedure:

o To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-
bromopicolinonitrile (1.0 eq).

e Add the chosen solvent (e.g., DMF, 10 mL per gram of 5-bromopicolinonitrile).
e Add piperidine (1.2 - 2.0 eq) to the reaction mixture.
e Add the base (e.g., Potassium Carbonate, 2.0 eq).

o Heat the reaction mixture to a temperature between 80-120 °C. The reaction progress can
be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

o Upon completion, cool the reaction mixture to room temperature.

« If a solid precipitate (the inorganic salt by-product) is present, filter the mixture.
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e The solvent is removed under reduced pressure.

e The crude product is then purified, typically by column chromatography on silica gel, using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 5-
(Piperidin-1-yl)picolinonitrile.

Diagram of Synthetic Workflow:
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Synthetic Workflow for 5-(Piperidin-1-yl)picolinonitrile
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Caption: Proposed synthesis of 5-(Piperidin-1-yl)picolinonitrile.

Biological Activity and Signaling Pathways
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There is currently no specific biological activity or mechanism of action data available in the
public domain for 5-(Piperidin-1-yl)picolinonitrile. However, the piperidine and pyridine
moieties are key components in a wide array of pharmacologically active molecules.[1][2][6]

» Piperidine-containing compounds have demonstrated a broad spectrum of biological
activities, including but not limited to, acting as anticancer, antimicrobial, anti-inflammatory,
and central nervous system (CNS) active agents.[1][6]

» Pyridine derivatives are also integral to numerous pharmaceuticals and exhibit a wide range
of biological effects.[2][7]

Given the prevalence of these scaffolds in drug discovery, it is plausible that 5-(Piperidin-1-
yl)picolinonitrile could be investigated for various therapeutic applications. A logical workflow
for the biological evaluation of a novel compound like this would involve a series of in vitro and
in vivo studies.

Diagram of a General Biological Evaluation Workflow:
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General Workflow for Biological Evaluation
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Caption: A logical progression for investigating a novel compound.

Conclusion

5-(Piperidin-1-yl)picolinonitrile is a readily accessible heterocyclic compound with potential
for further investigation in the field of medicinal chemistry. While its specific discovery and
biological profile are not yet detailed in scientific literature, its synthesis can be confidently
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proposed based on well-established chemical principles. The structural motifs present in this
molecule suggest that it could be a valuable building block or a candidate for various biological
screening programs. This guide provides a foundational resource for researchers interested in
exploring the synthesis and potential applications of this and related compounds. Further
research is warranted to elucidate its specific properties and biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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